3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O4S/c1-25-16-7-5-15(6-8-16)21-12-13(9-18(21)22)11-20-26(23,24)17-4-2-3-14(19)10-17/h2-8,10,13,20H,9,11-12H2,1H3
• InChI Key: UUNNYIGLMRULTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol
• CAS No.: 954604-86-5

Description

3-Chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a synthetic benzenesulfonamide derivative featuring a pyrrolidin-5-one core substituted with a 4-methoxyphenyl group. Its structure combines a sulfonamide moiety with a substituted pyrrolidinone ring, which may influence pharmacokinetic properties such as solubility, metabolic stability, and binding affinity to target proteins .

Mechanism of Action

Target of Action

This compound is a halogenated derivative of a secondary amide bearing an aromatic substituent

Mode of Action

The structure of the compound suggests that it may interact with its targets through the formation of hydrogen bonds. The C(=O)-N(H)-C(ar)-C(ar) torsion angle of -33.70 (18)° rules out the presence of resonance spanning the amide as well as the aromatic system.

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown Given its structural features, it is plausible that it may interact with pathways involving amide or aromatic systems

Biological Activity

3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a synthetic compound of interest in medicinal chemistry due to its complex structure and potential therapeutic applications. This compound features a chlorinated aromatic moiety, a methoxyphenyl group, and a pyrrolidinone ring, which together may confer distinct biological activities.

Structural Characteristics

The molecular formula of the compound is $C_{18}H_{19}ClN_{2}O_{4}S$ with a molecular weight of 394.87 g/mol. The presence of the benzenesulfonamide functional group is significant as it has been associated with various biological activities, including enzyme inhibition and anticancer properties.

Biological Activity Overview

Research indicates that compounds with structural similarities to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide exhibit diverse biological activities:

• Enzyme Inhibition :
  • Benzenesulfonamides are known to inhibit carbonic anhydrases (CAs), which are implicated in tumor growth and metastasis.
  • Inhibition studies show that related compounds can induce apoptosis in cancer cell lines, suggesting potential as therapeutic agents against cancer .
• Anticancer Activity :
  • A study highlighted the synthesis of new benzenesulfonamides that demonstrated significant anticancer activity against breast cancer (MDA-MB-468) and leukemia (CCRF-CM) cell lines, with IC50 values indicating potent cytotoxic effects .
  • Compounds similar in structure to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide have been shown to arrest the cell cycle in G0-G1 and S phases, inducing apoptosis through increased levels of cleaved caspases 3 and 9 .

Comparison with Related Compounds

The following table summarizes structural features and unique aspects of compounds related to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide:

Compound Name	Structural Features	Unique Aspects
2-chloro-N-(4-methoxyphenyl)acetamide	Contains methoxyphenyl and chloro groups	Lacks pyrrolidinone moiety
2-chloro-N-(3-chloro-4-methoxyphenyl)acetamide	Similar structure with an additional chloro group	Extra chlorination on phenyl ring
2-chloro-N-(4-ethoxyphenyl)quinazolin-4-amine	Contains quinazolin core instead of pyrrolidinone	Different core structure affecting properties

The uniqueness of 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide lies in its combination of functional groups, which may confer distinct chemical and biological properties compared to these similar compounds.

Interaction studies with biological targets are essential for understanding the mechanism of action of this compound. These studies often involve:

• Molecular Docking : This technique helps elucidate how the compound interacts with target proteins, potentially influencing their activity.

Such studies have indicated that related compounds can significantly impact enzyme activity and cell viability, reinforcing their therapeutic potential.

Case Studies

Several case studies have explored the biological activity of benzenesulfonamides:

• In vitro Studies : Research has shown that certain benzenesulfonamides exhibit selective cytotoxicity towards cancer cells while sparing normal cells, highlighting their potential for targeted cancer therapy .
• Apoptosis Induction : A particular study found that benzenesulfonamides could induce apoptosis in various cancer cell lines through the activation of intrinsic apoptotic pathways, evidenced by increased levels of apoptotic markers like cleaved caspases .

Comparison with Similar Compounds

Key Observations :

Fluorine or trifluoromethyl substituents (e.g., in ) increase lipophilicity and metabolic stability but may reduce aqueous solubility.

Synthetic Yields: Piperidine-linked analogues (e.g., compounds 15–18 in ) show moderate to high yields (67–83%), likely due to optimized coupling conditions using K₂CO₃ and sulfonyl chlorides.

Physical States: Piperidine derivatives with dihydrobenzofuran ethers (e.g., ) are oils, while pyrrolidinone analogues (e.g., ) lack reported physical states but may exhibit higher crystallinity due to hydrogen-bonding interactions from the sulfonamide and carbonyl groups.

Pharmacokinetic Considerations

• Lipophilicity : The 3-chloro substituent in the target compound balances lipophilicity compared to bulkier groups like naphthyl (compound 18 in ) or polar CF₃ (), which may improve blood-brain barrier penetration.
• Metabolic Stability: The pyrrolidinone ring’s lactam structure resists oxidative metabolism better than piperidine derivatives, as seen in .

Q & A

Q. Table 1: Comparative Spectroscopic Data for Analogous Compounds

Compound	¹H NMR (δ, ppm)	IR (cm⁻¹)	Reference
Entry 3 ()	3.73 (s, OCH₃), 6.74–7.79 (Ar-H)	3231 (N-H), 1334 (S=O)
Compound 2 ()	8.09 (pyridine-H), 5.11 (OCH₂Ph)	1596 (C=N), 1131 (C-O)

Q. Table 2: Reaction Optimization Parameters

Parameter	Effect on Yield	Optimal Condition
Temperature	Higher yields at 0°C for sulfonylation	0–5°C
Catalyst Loading	Pd(OAc)₂ (5 mol%) maximizes coupling efficiency	5 mol%
Solvent	DMF > THF for polar intermediates	DMF